Cas no 88068-40-0 (4-Tridecen-3-one, 5-methyl-1-phenyl-)
88068-40-0 structure
Product Name:4-Tridecen-3-one, 5-methyl-1-phenyl-
CAS No:88068-40-0
MF:C20H30O
MW:286.451606273651
CID:646478
PubChem ID:71411121
Update Time:2025-04-19
4-Tridecen-3-one, 5-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tridecen-3-one, 5-methyl-1-phenyl-
- 5-methyl-1-phenyltridec-4-en-3-one
- 88068-40-0
- DTXSID30830756
-
- Inchi: 1S/C20H30O/c1-3-4-5-6-7-9-12-18(2)17-20(21)16-15-19-13-10-8-11-14-19/h8,10-11,13-14,17H,3-7,9,12,15-16H2,1-2H3
- InChI Key: KBNXUTUNIPKIJA-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)C=C(C)CCCCCCCC
Computed Properties
- Exact Mass: 286.229665576g/mol
- Monoisotopic Mass: 286.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7
- Topological Polar Surface Area: 17.1Ų
4-Tridecen-3-one, 5-methyl-1-phenyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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